1-Octene

Specification

• Description: 1-Octene is a linear α-olefin and an important comonomer in the production of linear low-density polyethylene (LLDPE).; 1-octene appears as a colorless liquid. Flash point 70°F. Insoluble in water and less dense (at about 6 lb / gal) than water. Hence floats on water. Vapors are heavier than air and may settle in depressions. Reported to biodegrade very slowly. Used in organic synthesis, surfactants, and plasticizers.; 1-Octene, also known as alpha-octylene or 1-caprylene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 1-Octene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-octene is primarily located in the membrane (predicted from logP). 1-Octene can be converted into oct-7-en-1-ol and oct-1-en-3-ol. 1-Octene has a gasoline taste.; Oct-1-ene is an octene with an unsaturation C-1.
• CAS No.: 111-66-0
• Molecular Formula: C8H16; CH3(CH2)5CH=CH2; C8H16
• Molecular Weight: 112.21 g/mol
• IUPAC Name: oct-1-ene
• Standard InChI: InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
• Standard InChI Key: KWKAKUADMBZCLK-UHFFFAOYSA-N
• SMILES: CCCCCCC=C
• Canonical SMILES: CCCCCCC=C
• Boiling Point: 250.3 °F at 760 mm Hg (USCG, 1999); 121.2 °C; 121.2 °C @ 760 mm Hg; 123 °C
• Colorform: Colorless liquid
• Flash Point: 70 °F (USCG, 1999); 70 °F (21 °C) (OPEN CUP); 10 °C c.c.
• Melting Point: -151 °F (USCG, 1999); -101.7 °C; -101.7°C; -102 °C